2-(2-chlorophenoxy)-N-[(3-methyl-4-pyridinyl)methyl]acetamide trifluoroacetate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(2-chlorophenoxy)-N-[(3-methyl-4-pyridinyl)methyl]acetamide trifluoroacetate, also known as CP-544326, is a chemical compound that has been studied for its potential therapeutic applications. It belongs to the class of compounds known as pyridine derivatives and has been shown to have various biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-(2-chlorophenoxy)-N-[(3-methyl-4-pyridinyl)methyl]acetamide trifluoroacetate is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and signaling pathways. In a study conducted by Zhang et al. (2018), this compound was shown to inhibit the activity of the PI3K/Akt/mTOR signaling pathway, which is involved in cell growth and survival. In another study by Zhang et al. (2017), this compound was shown to inhibit the activity of the NF-κB signaling pathway, which is involved in inflammation and immune responses.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. In a study conducted by Zhang et al. (2018), this compound was shown to induce apoptosis and cell cycle arrest in human hepatocellular carcinoma cells. In another study by Zhang et al. (2017), this compound was shown to inhibit the production of pro-inflammatory cytokines. Additionally, this compound has been shown to have analgesic effects in animal models.
Advantages and Limitations for Lab Experiments
2-(2-chlorophenoxy)-N-[(3-methyl-4-pyridinyl)methyl]acetamide trifluoroacetate has several advantages for lab experiments, including its relatively low toxicity and its ability to inhibit the activity of certain enzymes and signaling pathways. However, there are also some limitations to using this compound in lab experiments. For example, it has a relatively short half-life and may require frequent dosing in order to maintain its effects. Additionally, more research is needed to fully understand its mechanism of action and potential side effects.
Future Directions
There are several future directions for research on 2-(2-chlorophenoxy)-N-[(3-methyl-4-pyridinyl)methyl]acetamide trifluoroacetate. One area of interest is its potential as a therapeutic agent for cancer treatment. Further studies are needed to determine its efficacy and safety in human subjects. Additionally, more research is needed to fully understand its mechanism of action and potential side effects. Finally, studies are needed to explore the potential of this compound for other therapeutic applications, such as anti-inflammatory and analgesic treatments.
Conclusion
In conclusion, this compound is a chemical compound that has been studied for its potential therapeutic applications. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties, and its mechanism of action involves the inhibition of certain enzymes and signaling pathways. While there are some limitations to using this compound in lab experiments, it has several advantages and shows promise as a potential therapeutic agent. Further research is needed to fully understand its potential applications and to determine its efficacy and safety in human subjects.
Synthesis Methods
2-(2-chlorophenoxy)-N-[(3-methyl-4-pyridinyl)methyl]acetamide trifluoroacetate can be synthesized using a multi-step process that involves the reaction of 2-chlorophenol with 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ) to form 2-chloro-5,6-dicyano-1,4-benzoquinone. The resulting compound is then reacted with 3-methyl-4-pyridinemethanol to form 2-(2-chlorophenoxy)-N-[(3-methyl-4-pyridinyl)methyl]acetamide. Finally, the compound is treated with trifluoroacetic acid to form the trifluoroacetate salt of this compound.
Scientific Research Applications
2-(2-chlorophenoxy)-N-[(3-methyl-4-pyridinyl)methyl]acetamide trifluoroacetate has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have anti-inflammatory, analgesic, and anti-cancer properties. In a study conducted by Zhang et al. (2018), this compound was shown to inhibit the growth of human hepatocellular carcinoma cells by inducing apoptosis and cell cycle arrest. In another study by Zhang et al. (2017), this compound was shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Properties
IUPAC Name |
2-(2-chlorophenoxy)-N-[(3-methylpyridin-4-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15ClN2O2/c1-11-8-17-7-6-12(11)9-18-15(19)10-20-14-5-3-2-4-13(14)16/h2-8H,9-10H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBYIUZAUPVNHMH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN=C1)CNC(=O)COC2=CC=CC=C2Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15ClN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.74 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.